Cas no 1247722-98-0 (2-{2-[Cyclopropyl(methyl)amino]ethoxy}ethan-1-ol)

• Product Name: 2-{2-[Cyclopropyl(methyl)amino]ethoxy}ethan-1-ol
• CAS No: 1247722-98-0
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6022404
• PubChem ID: 61069802
• Update Time: 2025-05-21

2-{2-[Cyclopropyl(methyl)amino]ethoxy}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-738728
• 2-{2-[cyclopropyl(methyl)amino]ethoxy}ethan-1-ol
• 1247722-98-0
• 2-{2-[Cyclopropyl(methyl)amino]ethoxy}ethan-1-ol

• Inchi： 1S/C8H17NO2/c1-9(8-2-3-8)4-6-11-7-5-10/h8,10H,2-7H2,1H3
• InChI Key： UAAYWBHOAVSPRX-UHFFFAOYSA-N
• SMILES： O(CCO)CCN(C)C1CC1

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 32.7Ų

Additional information on 2-{2-[Cyclopropyl(methyl)amino]ethoxy}ethan-1-ol

2-{2-[Cyclopropyl(methyl)amino]ethoxy}ethan-1-ol: A Comprehensive Overview

2-{2-[Cyclopropyl(methyl)amino]ethoxy}ethan-1-ol, commonly referred to by its CAS number 1247722-98-0, is a versatile organic compound with significant applications in various fields. This compound, characterized by its unique chemical structure, has garnered attention in recent years due to its potential in drug development, material science, and biotechnology. The molecule's structure, featuring a cyclopropyl group, a methyl amino group, and an ethoxy ethanol backbone, contributes to its distinctive chemical properties and reactivity.

The synthesis of 2-{2-[Cyclopropyl(methyl)amino]ethoxy}ethan-1-ol involves a multi-step process that combines principles of organic chemistry and catalysis. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, making it suitable for pharmaceutical applications. Researchers have explored various reaction pathways, including nucleophilic substitution and condensation reactions, to optimize the synthesis process. These efforts have not only improved yield but also reduced the environmental footprint of its production.

In terms of chemical properties, 1247722-98-0 exhibits notable solubility in polar solvents and moderate stability under physiological conditions. Its ability to form hydrogen bonds and participate in various chemical reactions makes it a valuable intermediate in organic synthesis. Recent studies have highlighted its role as a building block in the construction of complex molecules, particularly in the development of bioactive compounds.

The application of 2-{2-[Cyclopropyl(methyl)amino]ethoxy}ethan-1-ol extends beyond traditional chemical synthesis. In the pharmaceutical industry, it has been utilized as a precursor for developing novel drug candidates targeting various therapeutic areas. For instance, researchers have employed this compound in the design of inhibitors for protein kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders.

Beyond medicine, this compound has found applications in materials science. Its ability to undergo polymerization under specific conditions has led to its use in developing advanced materials with tailored properties. Recent breakthroughs in polymer chemistry have demonstrated how 1247722-98-0 can be incorporated into polymeric networks to enhance mechanical strength and thermal stability.

In conclusion, 2-{2-[Cyclopropyl(methyl)amino]ethoxy}ethan-1-ol, with its unique chemical structure and diverse applications, remains a focal point for scientific research. As advancements in synthetic methodologies and material science continue to unfold, this compound is poised to play an even more significant role in driving innovation across multiple disciplines.